Cas no 1361889-16-8 (3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361889-16-8
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912208
• Update Time: 2025-07-21

3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-10-5-9(6-11(15)7-10)13-12(17)8(1-3-16)2-4-18-13/h2,4-7H,1,17H2
• InChI Key： ODLJGQCNBSKJME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=C(CC#N)C=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361889-16-8)

The compound 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361889-16-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with an amino group, a 3,5-dichlorophenyl moiety, and an acetonitrile side chain, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile has surged due to their role in developing novel therapeutics. This compound aligns with current trends in precision medicine and targeted drug delivery, as its structural features allow for fine-tuning of pharmacokinetic properties. Additionally, its chlorinated aromatic component contributes to enhanced stability and bioavailability, making it a valuable candidate for further optimization in medicinal chemistry.

The synthesis of CAS No. 1361889-16-8 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methodologies are particularly relevant in the context of green chemistry, as researchers seek to minimize environmental impact while maintaining efficiency.

From an industrial perspective, 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile is often discussed in forums focusing on high-value chemical intermediates. Its applications extend beyond pharmaceuticals to include crop protection agents, where its dichlorophenyl group exhibits herbicidal and fungicidal properties. This dual utility underscores its importance in both human health and agricultural productivity, addressing global challenges such as food security and disease resistance.

Analytical characterization of this compound relies on techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent regulatory standards. The growing emphasis on quality control in chemical manufacturing has further highlighted the need for robust analytical protocols, particularly for compounds like CAS No. 1361889-16-8 that are used in sensitive applications.

In summary, 3-Amino-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile represents a critical building block in modern chemical research. Its multifaceted applications, coupled with advancements in synthetic and analytical technologies, position it as a key player in addressing contemporary scientific and industrial challenges. As interest in custom synthesis and molecular design continues to rise, this compound is poised to remain at the forefront of innovation.